Cas no 864932-58-1 (Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate)

• Product Name: Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate
• CAS No: 864932-58-1
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 3405958
• PubChem ID: 57592641
• Update Time: 2025-07-19

Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [4-[4-(PHENYLMETHYL)-1-PIPERAZINYL]PHENYL]-, PHENYL ESTER
• Carbamic acid, [4-[4-(phenylmethyl)-1-piperazinyl]phenyl]-, phenyl ester (9CI)
• Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate
• 864932-58-1
• SCHEMBL13114782

• Inchi： 1S/C24H25N3O2/c28-24(29-23-9-5-2-6-10-23)25-21-11-13-22(14-12-21)27-17-15-26(16-18-27)19-20-7-3-1-4-8-20/h1-14H,15-19H2,(H,25,28)
• InChI Key： AZDZNFMLPWWBEU-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)NC1=CC=C(N2CCN(CC3=CC=CC=C3)CC2)C=C1

Computed Properties

• Exact Mass: 387.19467705Da
• Monoisotopic Mass: 387.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate

Research Briefing on Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate (CAS: 864932-58-1)

Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate (CAS: 864932-58-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzylpiperazine and phenyl carbamate moieties, has been the subject of recent studies due to its potential therapeutic applications. The unique structural features of this molecule suggest its utility as a scaffold for drug development, particularly in targeting neurological and inflammatory pathways.

Recent studies have focused on the synthesis and biological evaluation of Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological testing. The compound's mechanism of action appears to involve modulation of specific neurotransmitter systems, making it a promising candidate for the treatment of disorders such as depression, anxiety, and chronic pain.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating receptor activity, particularly in the context of serotonin and dopamine pathways. Preliminary results indicate that Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate exhibits selective binding affinity, which could reduce off-target effects and enhance therapeutic outcomes. These findings are supported by computational modeling studies, which predict favorable pharmacokinetic properties, including good blood-brain barrier penetration.

Despite these promising results, challenges remain in the development of Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate as a therapeutic agent. Current research is addressing issues related to metabolic stability and potential toxicity. Ongoing studies are exploring structural modifications to improve the compound's safety profile while maintaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Phenyl (4-(4-Benzylpiperazin-1-yl)phenyl)carbamate represents a valuable compound in the quest for novel therapeutics. Its unique chemical structure and promising biological activity underscore its potential in addressing unmet medical needs. Future research will likely focus on optimizing its properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.